Cas no 77340-50-2 (Carbamoyl-DL-Ala-OH)

• Product Name: Carbamoyl-DL-Ala-OH
• CAS No: 77340-50-2
• MF: C₄H₈N₂O₃
• MW: 132.117920875549
• CID: 549664
• PubChem ID: 426409
• Update Time: 2025-05-27

Carbamoyl-DL-Ala-OH Chemical and Physical Properties

Names and Identifiers

• Alanine,N-(aminocarbonyl)-
• 2-(carbamoylamino)propanoic acid
• Carbamoyl-DL-Ala-OH
• N-CARBAMYL-DL-ALANINE
• (+-)-2-Methyl-hydantoinsaeure
• DL-2-Ureido-propionsaeure
• N-Carbamoyl-alanin
• N-carbamoylalanine
• N-carbamoyl-D-alanine
• N-carbamoyl-DL-alanine
• Z56858169
• DL-2-Ureidopropionic acid
• FT-0770384
• NCGC00341966-01
• AKOS000264034
• EN300-00271
• Oprea1_557837
• N-Carbamoyl-Alanine
• AB01328646-02
• CS-0307440
• 77340-50-2
• FD21106
• AKOS016879473
• MFCD00037445
• VS-08624
• 2-Ureidopropanoic acid
• Carbamoyl-DL-alanine
• SCHEMBL594482
• DTXSID40330095
• BBL027929
• (S)-2-ureidopropanoic acid
• STL373946

• Inchi： 1S/C4H8N2O3/c1-2(3(7)8)6-4(5)9/h2H,1H3,(H,7,8)(H3,5,6,9)
• InChI Key： LUSWEUMSEVLFEQ-UHFFFAOYSA-N
• SMILES： OC(C(C)NC(N)=O)=O

Computed Properties

• Exact Mass: 132.05300
• Monoisotopic Mass: 132.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.4207 (rough estimate)
• Boiling Point: 244.01°C (rough estimate)
• Refractive Index: 1.4880 (estimate)
• PSA: 92.42000
• LogP: 0.21900

Carbamoyl-DL-Ala-OH Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives